Cas no 73259-41-3 (N-(1h-benzimidazol-2-ylmethyl)-4-methoxyaniline)

N-(1h-benzimidazol-2-ylmethyl)-4-methoxyaniline structure
73259-41-3 structure
Product Name:N-(1h-benzimidazol-2-ylmethyl)-4-methoxyaniline
CAS No:73259-41-3
MF:C15H15N3O
MW:253.299103021622
CID:977939
PubChem ID:327819
Update Time:2025-04-19

N-(1h-benzimidazol-2-ylmethyl)-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

    • N-(1h-benzimidazol-2-ylmethyl)-4-methoxyaniline
    • (1H-benzimidazol-2-ylmethyl)-(4-methoxyl-phenyl)amine
    • AC1L71BT
    • AG-G-89485
    • CHEMBL1097491
    • CTK5D7688
    • N-(1H-BENZOIMIDAZOL-2-YLMETHYL)-4-METHOXY-ANILINE
    • NSC304562
    • NSC-304562
    • 73259-41-3
    • DTXSID40316551
    • Inchi: 1S/C15H15N3O/c1-19-12-8-6-11(7-9-12)16-10-15-17-13-4-2-3-5-14(13)18-15/h2-9,16H,10H2,1H3,(H,17,18)
    • InChI Key: MICSYYKVEJPXLY-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)NCC1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 253.12165
  • Monoisotopic Mass: 253.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • Density: 1.271
  • Boiling Point: 536.1°C at 760 mmHg
  • Flash Point: 278°C
  • Refractive Index: 1.704
  • PSA: 49.94
  • LogP: 3.25660

N-(1h-benzimidazol-2-ylmethyl)-4-methoxyaniline Related Literature

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